4-Vinyl-alpha-methylstyrene

• CAS No.: 16262-48-9
• Molecular Formula: C11H12
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 1-ethenyl-4-prop-1-en-2-ylbenzene
• InChI: InChI=1S/C11H12/c1-4-10-5-7-11(8-6-10)9(2)3/h4-8H,1-2H2,3H3
• InChI Key: NRPJKIBPPQLLDX-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC=C(C=C1)C=C

Description

4-Vinyl-alpha-methylstyrene is an organic compound with the formula C10H12. It is a derivative of alpha-methylstyrene, characterized by the presence of a vinyl group attached to the alpha position of the styrene molecule. This compound is a colorless liquid and is used in various industrial applications due to its unique chemical properties.

Preparation Methods

4-Vinyl-alpha-methylstyrene can be synthesized through several methods. One common synthetic route involves the dehydrogenation of cumene, which produces alpha-methylstyrene as a by-product. This alpha-methylstyrene can then undergo further reactions to introduce the vinyl group at the alpha position. Industrial production often involves the use of catalysts and specific reaction conditions to optimize yield and purity .

Chemical Reactions Analysis

4-Vinyl-alpha-methylstyrene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding epoxides or other oxygenated derivatives.

Reduction: Reduction reactions can convert the vinyl group to an ethyl group, altering the compound’s properties.

Substitution: The vinyl group can participate in substitution reactions, where other functional groups replace the hydrogen atoms. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

4-Vinyl-alpha-methylstyrene has numerous applications in scientific research:

Biology: Research explores its potential use in creating biocompatible materials for medical applications.

Medicine: It is investigated for its role in drug delivery systems and as a component in medical devices.

Industry: The compound is used in the production of specialty plastics, resins, and coatings, contributing to advancements in various industrial sectors.

Mechanism of Action

The mechanism of action of 4-Vinyl-alpha-methylstyrene involves its ability to undergo polymerization and copolymerization reactions. The vinyl group allows it to form long polymer chains, which can be tailored for specific applications. The molecular targets and pathways involved in these reactions depend on the specific conditions and catalysts used .

Comparison with Similar Compounds

4-Vinyl-alpha-methylstyrene is similar to other vinyl derivatives of benzene, such as styrene and alpha-methylstyrene. its unique structure, with the vinyl group at the alpha position, gives it distinct properties. For example, it has higher thermal stability and better mechanical properties compared to styrene. Similar compounds include:

Styrene: A widely used monomer in the production of polystyrene and other polymers.

Alpha-methylstyrene: Used in the production of resins and as a comonomer in various polymerization reactions.